Cas no 1804611-71-9 (5-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine)

• Product Name: 5-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine
• CAS No: 1804611-71-9
• MF: C₇H₆F₄N₂O
• MW: 210.128955364227
• CID: 4931457
• Update Time: 2025-06-09

5-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6F4N2O/c8-6-1-5(14-7(9,10)11)4(2-12)3-13-6/h1,3H,2,12H2
• InChI Key： SHEBRYLRVNCIDV-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=N1)CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 187
• XLogP3: 1.3
• Topological Polar Surface Area: 48.1

Additional information on 5-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine

Introduction to 5-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine (CAS No. 1804611-71-9)

5-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine (CAS No. 1804611-71-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring, an aminomethyl group, a fluorine atom, and a trifluoromethoxy substituent. These functional groups endow the molecule with a range of chemical and biological properties that make it an attractive candidate for various applications.

The pyridine ring is a fundamental building block in many biologically active compounds, contributing to the molecule's aromaticity and electronic properties. The aminomethyl group introduces a reactive amine functionality, which can participate in various chemical reactions and interactions with biological targets. The fluorine atom and trifluoromethoxy substituent are known for their ability to modulate the lipophilicity, metabolic stability, and pharmacokinetic properties of the molecule, making it particularly suitable for drug design and development.

Recent studies have highlighted the potential of 5-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against specific enzymes involved in neurodegenerative diseases. The unique combination of functional groups allows it to interact selectively with these enzymes, potentially leading to new therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential in neurodegenerative diseases, 5-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine has also been explored for its anti-inflammatory properties. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 5-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine has been extensively studied to optimize its therapeutic potential. Research has shown that the presence of the trifluoromethoxy group significantly enhances the compound's metabolic stability and bioavailability. This improved pharmacokinetic profile is crucial for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine in various indications. Preliminary results have been promising, with the compound demonstrating good tolerability and a favorable safety profile. These findings suggest that 5-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine has significant potential as a novel therapeutic agent.

In conclusion, 5-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine (CAS No. 1804611-71-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development and clinical evaluation. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the treatment of various diseases.